2-Hydroxy-2-(piperidin-3-yl)acetic acid hydrochloride

• IUPAC Name: 2-hydroxy-2-piperidin-3-ylacetic acid;hydrochloride
• InChI: InChI=1S/C7H13NO3.ClH/c9-6(7(10)11)5-2-1-3-8-4-5;/h5-6,8-9H,1-4H2,(H,10,11);1H
• InChI Key: NCZUOXKNNJJZSW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C(C(=O)O)O.Cl
• Molecular Formula: C7H14ClNO3
• Molecular Weight: 195.64 g/mol

Description

“2-Hydroxy-2-(piperidin-3-yl)acetic acid hydrochloride” is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

The molecular formula of “2-Hydroxy-2-(piperidin-3-yl)acetic acid hydrochloride” is C7H14ClNO3. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The molecular weight of “2-Hydroxy-2-(piperidin-3-yl)acetic acid hydrochloride” is 195.64. The boiling point and other physical properties are not specified in the retrieved sources.

Scientific Research Applications

Synthesis of Piperidine Derivatives

Piperidine derivatives are crucial in the pharmaceutical industry, and 2-Hydroxy-2-(piperidin-3-yl)acetic acid hydrochloride serves as a key intermediate in their synthesis. . .

Pharmacological Research

This compound plays a significant role in pharmacological research due to its presence in many drug formulations. Researchers utilize it to study the biological activity and pharmacological effects of piperidine-based drugs. .

Drug Design and Discovery

2-Hydroxy-2-(piperidin-3-yl)acetic acid hydrochloride is used in the design and discovery of new drugs. .

Targeted Protein Degradation

The compound is utilized as a semi-flexible linker in the development of PROTACs (Proteolysis Targeting Chimeras). PROTACs are a novel class of therapeutic agents that target proteins for degradation. .

Analytical Chemistry

. These techniques are essential for the qualitative and quantitative analysis of complex mixtures in research and industry.

Future Directions

Piperidines play a significant role in the pharmaceutical industry, and more than 7000 piperidine-related papers were published during the last five years according to Sci-Finder. This suggests that the development of fast and cost-effective methods for the synthesis of substituted piperidines, including “2-Hydroxy-2-(piperidin-3-yl)acetic acid hydrochloride”, is an important future direction in modern organic chemistry.

Mechanism of Action

Target of Action

It is known that piperidine derivatives play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals . They are often used as semi-flexible linkers in the development of Proteolysis Targeting Chimeras (PROTACs) for targeted protein degradation .

Mode of Action

It is suggested that the compound may interact with its targets through an outer-sphere dissociative mechanism, which is known for this type of hydrogenation . The reactant undergoes a series of successive protonations, and the product configuration is determined by the stereoselective enamine protonation .

Biochemical Pathways

Piperidine derivatives are known to be involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives .

Pharmacokinetics

The incorporation of rigidity into the linker region of bifunctional protein degraders like this compound may impact the 3d orientation of the degrader and thus ternary complex formation as well as optimization of drug-like properties .

Result of Action

It is known that piperidine derivatives are used in the development of protacs, which are designed to degrade specific proteins within cells .

Action Environment

The storage temperature for this compound is typically room temperature , suggesting that it is stable under normal environmental conditions.